Cas no 932971-91-0 (2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide)

• Product Name: 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• CAS No: 932971-91-0
• MF: C₁₉H₂₃N₃O₂
• MW: 325.404824495316
• CID: 5442602
• Update Time: 2025-07-15

2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-oxo-5,6,7,8-tetrahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide
• 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide

• Inchi： 1S/C19H23N3O2/c1-12-8-13(2)19(14(3)9-12)20-17(23)11-22-18(24)10-15-6-4-5-7-16(15)21-22/h8-10H,4-7,11H2,1-3H3,(H,20,23)
• InChI Key： JHPUSRUPWMGVPP-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)CN1C(=O)C=C2C(=N1)CCCC2

Additional information on 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide

Introduction to 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide (CAS No. 932971-91-0)

2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide, also known by its CAS number 932971-91-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cinnoline derivatives and is characterized by its unique structural features and potential biological activities.

The molecular structure of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide consists of a hexahydrocinnoline core linked to an acetamide moiety through a carbon atom. The presence of the 3-oxo group and the 2,4,6-trimethylphenyl substituent imparts specific chemical and biological properties to this compound. These structural elements are crucial for its pharmacological activities and have been the focus of numerous studies aimed at understanding its mechanisms of action.

Recent research has highlighted the potential therapeutic applications of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide. One of the most promising areas of investigation is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. This makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide has also demonstrated neuroprotective properties. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to its ability to modulate oxidative stress and inhibit apoptosis in neuronal cells.

The pharmacokinetic profile of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide has been extensively studied to optimize its therapeutic potential. Studies have shown that it exhibits good oral bioavailability and a favorable half-life in vivo. These properties make it suitable for development as an oral medication for chronic conditions.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

The synthesis of 2-(3-oxo-2,3,5,6,7,8-hexahydrocinnolin-2-yl)-N-(2,4,6-trimethylphenyl)acetamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include the condensation of appropriate cinnoline derivatives with substituted acetamides followed by optimization steps to enhance the overall efficiency of the process. The ability to synthesize this compound on a large scale is crucial for its commercialization as a pharmaceutical product.

In conclusion, 2-(3-oxo-2，3，5，6，7，8-hexahydrocinnolin - ２ - yl) - N - (２，４，６ - trimethylphenyl) acetamide (CAS No. 932971 - 91 - 0) represents a promising candidate in the development of novel therapeutic agents for various diseases. Its unique chemical structure and diverse biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to unravel its full potential, ２ - (３ - oxo - ２，３，５，６，７，８ - hexahydrocinnolin - ２ - yl) - N - (２，４，６ - trimethylphenyl) acetamide is poised to play a significant role in advancing medical treatments in the near future.